Cas no 31709-08-7 (1,3,4-Oxadiazole, 2,2'-(1,4-phenylene)bis[5-(4-methylphenyl)-)
31709-08-7 structure
Product Name:1,3,4-Oxadiazole, 2,2'-(1,4-phenylene)bis[5-(4-methylphenyl)-
CAS No:31709-08-7
MF:C24H18N4O2
MW:394.42532491684
CID:1452882
PubChem ID:13600377
Update Time:2025-04-20
1,3,4-Oxadiazole, 2,2'-(1,4-phenylene)bis[5-(4-methylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-methylphenyl)-5-[4-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]phenyl]-1,3,4-oxadiazole
- 2,2'-(1,4-Phenylene)bis[5-(4-methylphenyl)-1,3,4-oxadiazole]
- 31709-08-7
- SCHEMBL6015198
- DTXSID30544745
- 1,3,4-Oxadiazole, 2,2'-(1,4-phenylene)bis[5-(4-methylphenyl)-
-
- Inchi: 1S/C24H18N4O2/c1-15-3-7-17(8-4-15)21-25-27-23(29-21)19-11-13-20(14-12-19)24-28-26-22(30-24)18-9-5-16(2)6-10-18/h3-14H,1-2H3
- InChI Key: VMVZPKWPNPLDFM-UHFFFAOYSA-N
- SMILES: O1C(C2C=CC(C)=CC=2)=NN=C1C1C=CC(C2=NN=C(C3C=CC(C)=CC=3)O2)=CC=1
Computed Properties
- Exact Mass: 394.14314
- Monoisotopic Mass: 394.14297583g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 30
- Rotatable Bond Count: 4
- Complexity: 491
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 77.8Ų
Experimental Properties
- PSA: 77.84
1,3,4-Oxadiazole, 2,2'-(1,4-phenylene)bis[5-(4-methylphenyl)- Related Literature
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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